Cas no 2639417-99-3 (Tert-butyl 5-(piperidin-2-yl)-1,3-oxazole-4-carboxylate)

• Product Name: Tert-butyl 5-(piperidin-2-yl)-1,3-oxazole-4-carboxylate
• CAS No: 2639417-99-3
• MF: C₁₃H₂₀N₂O₃
• MW: 252.309503555298
• CID: 5642217
• PubChem ID: 165904061
• Update Time: 2025-06-25

Tert-butyl 5-(piperidin-2-yl)-1,3-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639417-99-3
• EN300-27783630
• tert-butyl 5-(piperidin-2-yl)-1,3-oxazole-4-carboxylate
• Tert-butyl 5-(piperidin-2-yl)-1,3-oxazole-4-carboxylate

• Inchi： 1S/C13H20N2O3/c1-13(2,3)18-12(16)10-11(17-8-15-10)9-6-4-5-7-14-9/h8-9,14H,4-7H2,1-3H3
• InChI Key： GYAJFSPTCKBVOD-UHFFFAOYSA-N
• SMILES： O1C=NC(C(=O)OC(C)(C)C)=C1C1CCCCN1

Computed Properties

• Exact Mass: 252.14739250g/mol
• Monoisotopic Mass: 252.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.4Ų

Additional information on Tert-butyl 5-(piperidin-2-yl)-1,3-oxazole-4-carboxylate

Tert-butyl 5-(piperidin-2-yl)-1,3-oxazole-4-carboxylate: A Comprehensive Overview

The compound tert-butyl 5-(piperidin-2-yl)-1,3-oxazole-4-carboxylate (CAS No. 2639417-99-3) is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of oxazoles, which are five-membered heterocyclic compounds containing one nitrogen and one oxygen atom. The presence of the tert-butyl group and the piperidin-2-yl substituent adds complexity to its structure, making it a valuable compound in various fields of chemistry and pharmacology.

Recent studies have highlighted the potential of tert-butyl 5-(piperidin-2-yl)-1,3-oxazole-4-carboxylate in drug discovery. Its unique structural features make it an excellent candidate for exploring new therapeutic agents. For instance, researchers have investigated its ability to modulate cellular pathways involved in neurodegenerative diseases. The oxazole ring is known for its stability and ability to form hydrogen bonds, which are crucial for drug-receptor interactions.

The synthesis of tert-butyl 5-(piperidin-2-yl)-1,3-oxazole-4-carboxylate involves a multi-step process that combines organic synthesis techniques. The starting material is typically an aldehyde or ketone derivative, which undergoes cyclization to form the oxazole ring. The introduction of the tert-butyl group and the piperidin-2-yl substituent requires precise control over reaction conditions to ensure high yields and purity.

In terms of applications, this compound has shown promise in materials science as well. Its ability to form stable complexes with metal ions makes it a potential candidate for designing new materials with tailored properties. For example, recent research has explored its use in creating coordination polymers that exhibit unique optical and magnetic properties.

From a pharmacological perspective, tert-butyl 5-(piperidin-2-yl)-1,3-oxazole-4-carboxylate has been studied for its potential as an anti-inflammatory agent. Experimental data suggest that it can inhibit key enzymes involved in inflammatory pathways, making it a potential lead compound for developing new anti-inflammatory drugs.

Another area of interest is its role in catalysis. The oxazole ring can act as a ligand in transition metal catalysts, enhancing their activity and selectivity in various organic reactions. This property has led to its use in asymmetric catalysis, where it plays a critical role in synthesizing chiral molecules with high enantioselectivity.

Despite its numerous applications, the environmental impact of tert-butyl 5-(piperidin-2-yl)-1,3 oxazole 4 carboxy late remains a topic of concern. Researchers are actively investigating its biodegradation pathways to ensure its safe use in industrial and pharmaceutical settings. Preliminary studies indicate that it undergoes rapid degradation under aerobic conditions, reducing its environmental footprint.

In conclusion, tert-butyl 5-(pipiridine 2 yl) oxazole 4 carboxy late (CAS No. 2639417993) is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent advances in synthetic methods and application studies, positions it as a valuable tool for future research and development.